Cas no 156731-58-7 (Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester)

Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester structure
156731-58-7 structure
Product Name:Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester
CAS No:156731-58-7
MF:C12H21NO6
MW:275.2982442379
CID:107570
PubChem ID:15236593
Update Time:2025-04-18

Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester Chemical and Physical Properties

Names and Identifiers

    • Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester
    • 2-TERT-BUTOXYCARBONYLAMINO-SUCCINIC ACID 4-ETHYL ESTER 1-METHYL ESTER
    • DTXSID201192802
    • 4-Ethyl 1-methyl N-[(1,1-dimethylethoxy)carbonyl]aspartate
    • 4-O-Ethyl 1-O-methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
    • 156731-58-7
    • Inchi: 1S/C12H21NO6/c1-6-18-9(14)7-8(10(15)17-5)13-11(16)19-12(2,3)4/h8H,6-7H2,1-5H3,(H,13,16)
    • InChI Key: ZIZXKQNCOWTDRH-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)OC)CC(=O)OCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 275.13700
  • Monoisotopic Mass: 275.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 90.9Ų

Experimental Properties

  • PSA: 90.93000
  • LogP: 1.39680
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